2-(4-fluorophenyl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C20H23FN4O3S/c21-14-5-3-13(4-6-14)8-18(26)23-20-16-11-29-12-17(16)24-25(20)10-19(27)22-9-15-2-1-7-28-15/h3-6,15H,1-2,7-12H2,(H,22,27)(H,23,26)
• InChI Key: JRIOCPXCRTYFOR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C(=C3CSCC3=N2)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C20H23FN4O3S
• Molecular Weight: 418.5 g/mol

Description

2-(4-fluorophenyl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H23FN4O3S and its molecular weight is 418.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Design

The development of complex molecules like the one you mentioned often involves intricate synthetic pathways. Research in this area focuses on the synthesis of novel compounds with potential therapeutic effects. For example, studies on pyrazole-acetamide derivatives and their coordination complexes have explored their antioxidant activities, suggesting a route for designing molecules with specific biological properties (Chkirate et al., 2019).

Anticancer and Antimicrobial Properties

Compounds with fluoro substituents and heterocyclic structures have been investigated for their anticancer and antimicrobial activities. For instance, fluoro-substituted benzo[b]pyran derivatives have shown anti-lung cancer activity, highlighting the potential of fluoro-containing compounds in oncology research (Hammam et al., 2005). Similarly, thiazole and pyrazole derivatives have been synthesized and evaluated for their antimicrobial activities, demonstrating the broad utility of these scaffolds in developing new antimicrobials (Wardkhan et al., 2008).

Toxicological Evaluation

Before any new compound can be considered for therapeutic use, its safety profile must be thoroughly evaluated. Studies on novel compounds often include toxicological evaluations to assess their safety for potential applications in food, beverages, or medicine. For example, a toxicological assessment of a novel cooling compound related to pyrazole derivatives demonstrated the importance of safety evaluations in the development process (Karanewsky et al., 2015).